Cas no 1806196-50-8 (3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)
3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H4F3IN2O4/c1-16-3-2-12-6(13(14)15)4(11)5(3)17-7(8,9)10/h2H,1H3
- InChI Key: KRQGKPXTESWUCD-UHFFFAOYSA-N
- SMILES: IC1C([N+](=O)[O-])=NC=C(C=1OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.8
- Topological Polar Surface Area: 77.2
3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091927-1g |
3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine |
1806196-50-8 | 97% | 1g |
$1,475.10 | 2022-03-31 |
3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
Research Briefing on 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806196-50-8)
This research briefing provides an in-depth analysis of the latest advancements and applications of 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806196-50-8), a specialized pyridine derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including the trifluoromethoxy and nitro groups, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.
Recent studies have highlighted the role of 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine in the development of novel kinase inhibitors and antimicrobial agents. Its iodine substituent facilitates further functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showcasing its versatility in drug discovery.
In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemical research. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of derived compounds, making them attractive candidates for crop protection agents. A recent patent (WO2023056789) describes its use in the synthesis of herbicides with improved efficacy and environmental safety profiles.
The synthetic routes to 3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine have been optimized in recent years, with a focus on improving yield and scalability. A 2024 publication in Organic Process Research & Development reports a novel continuous-flow synthesis method that reduces reaction times and minimizes waste generation, addressing key challenges in industrial-scale production.
Safety and toxicological studies of this compound are ongoing, with preliminary data suggesting moderate acute toxicity (LD50 > 500 mg/kg in rodents). Researchers emphasize the need for proper handling due to its potential to cause skin and eye irritation. Regulatory agencies are currently evaluating its classification under REACH and other chemical safety frameworks.
Future research directions include exploring its applications in radiopharmaceuticals (utilizing the iodine-125 isotope) and as a building block for fluorescent probes. The compound's unique electronic properties, conferred by the nitro and trifluoromethoxy groups, make it particularly suitable for these applications. Collaborative efforts between academic and industrial researchers are expected to further expand its utility in the coming years.
1806196-50-8 (3-Iodo-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)